Cas no 1805224-77-4 (5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1805224-77-4
• MF: C₇HClF₆N₂O₅S
• MW: 374.601660490036
• CID: 4844226
• Update Time: 2025-06-12

5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7HClF6N2O5S/c8-22(19,20)4-2(16(17)18)1-15-5(6(9,10)11)3(4)21-7(12,13)14/h1H
• InChI Key： UCUHLTVGDCMGRG-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=C(C(F)(F)F)C=1OC(F)(F)F)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 526
• XLogP3: 2.8
• Topological Polar Surface Area: 111

Additional information on 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805224-77-4)

5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1805224-77-4, is a sulfonyl chloride derivative of a nitro-substituted pyridine scaffold, featuring both trifluoromethoxy and trifluoromethyl groups. These structural elements contribute to its distinct reactivity and potential applications in synthetic chemistry.

The compound's molecular structure, characterized by a pyridine ring substituted with a nitro group at the 5-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 2-position, makes it a versatile intermediate in organic synthesis. The presence of the sulfonyl chloride functional group further enhances its utility as a synthetic building block, enabling reactions such as nucleophilic substitution, which are crucial for constructing more complex molecules.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The nitro group in 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride can be reduced to an amine, providing a pathway to synthesize pharmacologically relevant compounds. Additionally, the electron-withdrawing nature of the nitro and sulfonyl chloride groups can influence the electronic properties of the molecule, making it suitable for applications in material science and catalysis.

One of the most compelling aspects of this compound is its potential application in drug discovery. The trifluoromethoxy and trifluoromethyl groups are known to enhance metabolic stability and binding affinity in drug molecules. For instance, these groups have been widely used in the development of kinase inhibitors and other therapeutic agents. The sulfonyl chloride moiety allows for further functionalization, enabling researchers to tailor the compound for specific biological targets.

Recent studies have highlighted the role of pyridine derivatives in modulating immune responses and inflammatory pathways. The structural features of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride make it a promising candidate for investigating novel immunomodulatory agents. Researchers have been exploring its derivatives as potential leads for drugs targeting autoimmune diseases and infections.

The synthesis of this compound involves multi-step organic reactions, including nitration, halogenation, and sulfonylation processes. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers have access to high-quality starting materials for their investigations. The use of fluorinated substituents requires careful handling due to their reactivity but also offers significant advantages in terms of stability and bioavailability.

In agrochemical research, 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride has shown promise as a precursor for developing novel pesticides and herbicides. The presence of multiple functional groups allows for the creation of compounds with specific modes of action against pests and weeds. Furthermore, the fluorinated moieties contribute to increased resistance against environmental degradation, making these agrochemicals more effective over time.

The compound's versatility extends to its role as a ligand in coordination chemistry. The pyridine ring can act as a coordinating site for transition metals, facilitating catalytic reactions such as cross-coupling reactions which are essential in modern synthetic organic chemistry. This aspect has been explored in recent research aimed at developing more efficient catalytic systems for industrial applications.

From a commercial perspective, 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride is valued for its ability to serve as an intermediate in large-scale synthesis. Its unique structure provides chemists with a platform for creating a wide range of derivatives with tailored properties. As demand for specialized chemicals grows, this compound is likely to play an increasingly important role in both academic research and industrial applications.

The safety profile of 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride is another critical consideration. While sulfonyl chlorides can be reactive under certain conditions, proper handling protocols ensure that researchers can work with this compound safely. Storage conditions must be carefully controlled to prevent degradation, and personal protective equipment should be used to minimize exposure.

In conclusion, 5-Nitro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1805224-77-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules, developing new agrochemicals, and advancing catalytic systems. As research continues to uncover new applications for this compound, its importance is likely to grow further.